Cas no 400082-37-3 (2-(2-Chloropyridin-3-Yl)-1-Propyl-1H-1,3-Benzodiazole)

• Product Name: 2-(2-Chloropyridin-3-Yl)-1-Propyl-1H-1,3-Benzodiazole
• CAS No: 400082-37-3
• MF: C₁₅H₁₄ClN₃
• MW: 271.744761943817
• CID: 6786464
• PubChem ID: 1476393
• Update Time: 2025-10-30

2-(2-Chloropyridin-3-Yl)-1-Propyl-1H-1,3-Benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-3-pyridinyl)-1-propyl-1H-1,3-benzimidazole
• 4J-537S
• 400082-37-3
• 2-(2-Chloropyridin-3-yl)-1-propyl-1H-benzo[d]imidazole
• 2-(2-Chloropyridin-3-Yl)-1-Propyl-1H-1,3-Benzodiazole
• 2-(2-chloropyridin-3-yl)-1-propylbenzimidazole
• AKOS005089781

• Inchi： 1S/C15H14ClN3/c1-2-10-19-13-8-4-3-7-12(13)18-15(19)11-6-5-9-17-14(11)16/h3-9H,2,10H2,1H3
• InChI Key： UUNYQLBXRNTIAI-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C1=NC2C=CC=CC=2N1CCC

Computed Properties

• Exact Mass: 271.0876252g/mol
• Monoisotopic Mass: 271.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 30.7Ų

Additional information on 2-(2-Chloropyridin-3-Yl)-1-Propyl-1H-1,3-Benzodiazole

Comprehensive Overview of 2-(2-Chloropyridin-3-Yl)-1-Propyl-1H-1,3-Benzodiazole (CAS No. 400082-37-3)

The compound 2-(2-Chloropyridin-3-Yl)-1-Propyl-1H-1,3-Benzodiazole (CAS No. 400082-37-3) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, combining a chloropyridine moiety with a benzodiazole ring, make it a versatile intermediate for synthesizing bioactive compounds. Researchers and industries are increasingly exploring its potential applications, particularly in drug discovery and crop protection formulations.

One of the key reasons for the growing interest in CAS 400082-37-3 is its role in the development of novel kinase inhibitors and antimicrobial agents. Recent studies highlight its efficacy in modulating enzymatic pathways, which aligns with current trends in personalized medicine and targeted therapies. The chloropyridine segment enhances binding affinity to biological targets, while the propyl-benzodiazole component contributes to metabolic stability—a critical factor in optimizing drug candidates.

From an agrochemical perspective, derivatives of 2-(2-Chloropyridin-3-Yl)-1-Propyl-1H-1,3-Benzodiazole have shown promise as eco-friendly pesticides. With global emphasis on sustainable agriculture, this compound’s ability to disrupt pest-specific enzymes without harming beneficial organisms positions it as a viable alternative to traditional chemicals. Regulatory agencies are also scrutinizing such innovations, given their lower environmental persistence compared to conventional options.

Synthetic accessibility is another advantage of CAS 400082-37-3. Modern flow chemistry techniques and catalytic methodologies have streamlined its production, reducing costs and waste generation. This aligns with the pharmaceutical industry’s shift toward green chemistry principles, addressing both economic and ecological concerns. Patent filings related to this compound have surged, reflecting its commercial potential.

Analytical characterization of 2-(2-Chloropyridin-3-Yl)-1-Propyl-1H-1,3-Benzodiazole employs advanced techniques like HPLC-MS and NMR spectroscopy, ensuring high purity for research applications. Stability studies under varying pH and temperature conditions further validate its suitability for formulation development. These attributes are frequently queried in academic forums, underscoring the need for reliable data on its physicochemical properties.

In conclusion, CAS No. 400082-37-3 represents a compelling case study in interdisciplinary chemistry. Its dual utility in life sciences and agriculture, coupled with scalable synthesis, makes it a focal point for innovation. As demand for high-value intermediates grows, this compound is poised to play a pivotal role in next-generation therapeutic and agrochemical solutions.